Cas no 27956-11-2 (2-Methoxy-5-phenyl-pyrimidine)

• Product Name: 2-Methoxy-5-phenyl-pyrimidine
• CAS No: 27956-11-2
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 4826816
• Update Time: 2025-04-23

2-Methoxy-5-phenyl-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-phenyl-pyrimidine
• 2-methoxy-5-phenylpyrimidine
• 2-Methoxy-5-phenyl-pyrimidine

• Inchi： 1S/C11H10N2O/c1-14-11-12-7-10(8-13-11)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key： KTGSHFJRDYBPRW-UHFFFAOYSA-N
• SMILES： O(C)C1=NC=C(C=N1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 161
• XLogP3: 2.1
• Topological Polar Surface Area: 35

Additional information on 2-Methoxy-5-phenyl-pyrimidine

Comprehensive Guide to 2-Methoxy-5-phenyl-pyrimidine (CAS No. 27956-11-2): Properties, Applications, and Market Insights

2-Methoxy-5-phenyl-pyrimidine (CAS No. 27956-11-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound, featuring a pyrimidine core substituted with a methoxy group at the 2-position and a phenyl group at the 5-position, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals often search for terms like "2-Methoxy-5-phenyl-pyrimidine synthesis," "CAS 27956-11-2 applications," and "pyrimidine derivatives in drug discovery," reflecting the growing interest in this compound.

The molecular structure of 2-Methoxy-5-phenyl-pyrimidine contributes to its versatility. The pyrimidine ring is a common motif in bioactive molecules, and the addition of the methoxy and phenyl groups enhances its potential for interactions with biological targets. This compound is frequently explored in the context of "small molecule drug development" and "heterocyclic chemistry advancements," as it serves as a building block for more complex structures. Its solubility in organic solvents and moderate stability under standard conditions make it a practical choice for laboratory use.

One of the most prominent applications of 2-Methoxy-5-phenyl-pyrimidine is in the pharmaceutical industry. It is often investigated as an intermediate in the synthesis of potential therapeutic agents, particularly those targeting "kinase inhibitors" and "anti-inflammatory drugs." The compound's ability to modulate enzyme activity has led to its inclusion in high-throughput screening libraries. Additionally, its relevance to "cancer research chemicals" and "neurodegenerative disease studies" has made it a subject of ongoing research, aligning with current trends in precision medicine.

In agrochemical applications, 2-Methoxy-5-phenyl-pyrimidine derivatives have shown promise as potential "crop protection agents." The compound's structural features allow for the development of novel pesticides and herbicides, addressing the increasing demand for "sustainable agriculture solutions." This aligns with global trends toward "green chemistry in agrochemicals" and the reduction of environmental impact in farming practices.

The synthesis of 2-Methoxy-5-phenyl-pyrimidine typically involves multi-step organic reactions, with researchers often searching for "efficient pyrimidine synthesis methods" and "CAS 27956-11-2 preparation protocols." Modern approaches focus on improving yield and purity while minimizing waste, in line with the principles of "green synthetic chemistry." Recent publications have explored catalytic methods and microwave-assisted synthesis as potential improvements to traditional routes.

Market analysis indicates growing interest in 2-Methoxy-5-phenyl-pyrimidine and related compounds. The global market for "fine chemicals" and "pharmaceutical intermediates" continues to expand, driven by increased R&D investment in drug discovery. Suppliers and manufacturers are responding to queries about "2-Methoxy-5-phenyl-pyrimidine price trends" and "bulk availability of CAS 27956-11-2," reflecting its commercial importance. The compound's stability and relatively long shelf life make it suitable for international trade.

Quality control and analytical characterization are critical aspects of working with 2-Methoxy-5-phenyl-pyrimidine. Standard analytical techniques include HPLC, GC-MS, and NMR spectroscopy, with researchers frequently searching for "CAS 27956-11-2 spectral data" and "pyrimidine derivative characterization methods." Proper identification and purity assessment are essential, particularly when the compound is used as a reference standard or building block in sensitive applications.

Safety considerations for handling 2-Methoxy-5-phenyl-pyrimidine follow general laboratory chemical safety protocols. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended. This aligns with industry-wide emphasis on "chemical safety best practices" and "responsible research chemical handling," topics that have gained prominence in recent years.

The future outlook for 2-Methoxy-5-phenyl-pyrimidine appears promising, particularly in light of advancing technologies in "computational drug design" and "AI-assisted molecular discovery." These emerging fields may identify new applications for this versatile compound. Additionally, the growing focus on "specialty chemicals for electronics" suggests potential novel uses in materials science, expanding beyond its traditional pharmaceutical applications.

For researchers and industry professionals seeking more information about 2-Methoxy-5-phenyl-pyrimidine, current literature continues to explore its potential. Key areas of investigation include "structure-activity relationships of pyrimidine derivatives" and "novel synthetic applications of CAS 27956-11-2." As the scientific community's understanding of this compound deepens, its role in advancing both fundamental research and practical applications is likely to grow significantly.